molecular formula C9H11F2NO B8559615 3,5-Difluoro-4-methoxy-alpha-methylbenzenemethanamine CAS No. 864263-89-8

3,5-Difluoro-4-methoxy-alpha-methylbenzenemethanamine

Cat. No.: B8559615
CAS No.: 864263-89-8
M. Wt: 187.19 g/mol
InChI Key: FLPNIQZKBLAELN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Difluoro-4-methoxy-alpha-methylbenzenemethanamine is a useful research compound. Its molecular formula is C9H11F2NO and its molecular weight is 187.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

864263-89-8

Molecular Formula

C9H11F2NO

Molecular Weight

187.19 g/mol

IUPAC Name

1-(3,5-difluoro-4-methoxyphenyl)ethanamine

InChI

InChI=1S/C9H11F2NO/c1-5(12)6-3-7(10)9(13-2)8(11)4-6/h3-5H,12H2,1-2H3

InChI Key

FLPNIQZKBLAELN-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=C(C(=C1)F)OC)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Slurry 3′,5′-difluoro-4′-methoxyacetophenone (1.0 g, 5.0 mmol), ammonium acetate (4.14 g, 50 mmol) and sodium cyanoborohydride (630 mg, 20 mmol) in anhydrous methanol (35 mL) and stir for 18 h at ambient temperature. Acidify with 1N aqueous HCl (5 mL), dilute, extract with ethyl ether (3×150 mL), basify aqueous with 1N aqueous NaOH, extract with DCM (3×50 mL), wash the organic extracts with brine, dry over MgSO4, filter and concentrate in vacuo. Purify by SCX chromatography to give crude the title compound as a yellow oil (380 mg).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
4.14 g
Type
reactant
Reaction Step One
Quantity
630 mg
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two

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